3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-5-(3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-14-8-12(7-13(9-14)15(17)18)10-4-3-5-11(6-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: OLCKSUXKLHGFPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID80690685
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261924-40-6

Description

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (3-MCPB-95) is a synthetic compound with a wide range of applications in the scientific research field. It is a derivative of the naturally occurring benzoic acid and is widely used as a reagent in organic synthesis. 3-MCPB-95 has a variety of uses in the laboratory, including being used as a catalyst in the synthesis of organic compounds, as a reactant in the synthesis of pharmaceuticals, and as a reagent in biochemical studies. It has been studied extensively for its biochemical and physiological effects, and has been found to possess a variety of advantages and limitations for use in laboratory experiments.

Scientific Research Applications

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has a variety of applications in the scientific research field. It is widely used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a reactant in the synthesis of pharmaceuticals. It is also used in biochemical studies, as it has been found to possess a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as a proton donor, donating protons to other molecules and thus facilitating their reaction. Additionally, it is believed that the compound acts as a Lewis acid, meaning it is capable of forming bonds with other molecules by accepting electrons.
Biochemical and Physiological Effects
3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has been found to possess a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. It has also been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been found to possess anti-cancer properties, with studies showing that it can inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has a variety of advantages and limitations for use in laboratory experiments. One of the main advantages of using 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is that it is relatively non-toxic, making it safe for use in laboratory settings. Additionally, it is relatively inexpensive and easy to obtain, making it a cost-effective reagent for laboratory experiments. However, 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has some limitations. It is relatively unstable, meaning it must be used quickly and stored carefully. Additionally, it is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The potential future directions for 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% are numerous. One potential direction is to further investigate its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted on its mechanism of action and its potential applications in organic synthesis and pharmaceutical synthesis. Additionally, further research could be conducted on its potential applications as a catalyst in organic synthesis and as a reactant in pharmaceutical synthesis. Finally, further research could be conducted on its potential applications in the development of new drugs and other therapeutic compounds.

Synthesis Methods

3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is synthesized by a multi-step process. The first step involves the reaction of 3-methoxycarbonylphenylmagnesium bromide with 5-methoxybenzoic acid to form the intermediate 3-(3-methoxycarbonylphenyl)-5-methoxybenzoic acid. This intermediate is then reacted with sodium borohydride to form the final product, 3-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically carried out at room temperature.